Cas no 2171178-35-9 (3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid)

• Product Name: 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid
• CAS No: 2171178-35-9
• MF: C₂₇H₂₅FN₂O₅
• MW: 476.496210813522
• CID: 6567847
• PubChem ID: 165529631
• Update Time: 2025-05-19

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid
• EN300-1497824
• 2171178-35-9
• 3-[(2R)-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pentanamido]-4-fluorobenzoic acid

• Inchi： 1S/C27H25FN2O5/c1-2-7-23(25(31)29-24-14-16(26(32)33)12-13-22(24)28)30-27(34)35-15-21-19-10-5-3-8-17(19)18-9-4-6-11-20(18)21/h3-6,8-14,21,23H,2,7,15H2,1H3,(H,29,31)(H,30,34)(H,32,33)/t23-/m1/s1
• InChI Key： HFQLLTPJVTYLQC-HSZRJFAPSA-N
• SMILES： FC1=CC=C(C(=O)O)C=C1NC([C@@H](CCC)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 476.17475006g/mol
• Monoisotopic Mass: 476.17475006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 742
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 105Ų

Additional information on 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid

Introduction to 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid (CAS No. 2171178-35-9)

3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid, identified by the CAS number 2171178-35-9, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound belongs to a class of molecules characterized by its complex structural framework, which includes a benzoic acid core, an amino acid derivative, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique combination of these structural elements imparts distinct chemical and biological properties, making it a valuable candidate for further research and development.

The presence of the fluorenylmethoxycarbonyl moiety in the molecule is particularly noteworthy, as Fmoc groups are widely used in peptide synthesis due to their stability and ease of removal under mild conditions. This feature suggests that 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid may serve as a crucial intermediate in the synthesis of peptide-based therapeutics or other biologically active molecules. The 4-fluorobenzoic acid component further enhances the compound's potential utility, as fluorine atoms are known to influence metabolic stability and binding affinity in drug molecules.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to explore the interactions of such complex molecules with biological targets more effectively. Studies have indicated that compounds featuring fluorene derivatives exhibit interesting photophysical properties, which could be exploited in the development of photoactivatable probes or fluorometric assays. The 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid structure, with its rigid fluorene ring system and polar functional groups, may indeed possess such characteristics, making it a promising candidate for innovative applications in drug discovery.

The pentanamido moiety introduces a linear aliphatic chain connected to an amide group, which can significantly influence the compound's solubility, bioavailability, and interactions with biological membranes. This structural feature is particularly relevant in medicinal chemistry, where optimizing solubility and membrane permeability is critical for developing effective oral or injectable drugs. The stereochemical configuration at the (2R) position adds another layer of complexity, as enantiomeric purity can profoundly impact pharmacological activity. Current research in stereochemistry emphasizes the importance of understanding how chirality affects molecular recognition processes, making this compound an intriguing subject for investigation.

In the context of modern drug development, there is growing interest in designing molecules that can modulate intracellular signaling pathways by targeting specific enzymes or receptors. The combination of amino acid-like functionality with aromatic rings provides multiple opportunities for such interactions. For instance, the benzoic acid moiety is known to engage in hydrogen bonding and π-stacking interactions with biological targets, while the fluorene group can serve as a hydrophobic anchor. These features collectively enhance the compound's potential as a modulator of protein-protein interactions or enzyme activity.

Emerging research also highlights the role of fluorinated benzoic acids in enhancing metabolic stability and reducing susceptibility to enzymatic degradation. This property is particularly valuable in drug design, where prolonged half-life can improve therapeutic efficacy while minimizing dosing frequency. The 4-fluorobenzoic acid component in 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid aligns with this trend, suggesting that it may exhibit improved pharmacokinetic profiles compared to its non-fluorinated counterparts.

The use of advanced synthetic methodologies has further expanded the synthetic possibilities for this class of compounds. Techniques such as solid-phase peptide synthesis (SPPS), flow chemistry, and transition-metal-catalyzed reactions have enabled more efficient and scalable production processes. These advancements not only facilitate access to complex molecules like 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid but also allow for rapid screening of analogues to optimize desired properties.

From a biological perspective, understanding how this compound interacts with cellular machinery requires interdisciplinary approaches combining experimental techniques with computational modeling. Techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry provide detailed insights into molecular structure and dynamics. Additionally, cell-based assays can evaluate potential biological activities, such as receptor binding affinity or enzyme inhibition potency.

The integration of machine learning and artificial intelligence into drug discovery has accelerated the identification of promising candidates by predicting molecular properties and optimizing structures virtually before experimental validation is necessary. Given its intricate architecture, 3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid could benefit from these computational tools to guide further optimization efforts.

In conclusion,3-(2R)-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pentanamido-4-fluorobenzoic acid (CAS No. 2171178-35-9) represents a structurally fascinating molecule with significant potential in pharmaceutical research. Its unique combination of functional groups makes it suitable for diverse applications ranging from peptide synthesis to modulating biological pathways. As research continues to uncover new therapeutic targets and develop innovative synthetic strategies, this compound will likely remain at the forefront of medicinal chemistry investigations.